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Compound of Interest

Compound Name: n-(2,6-Dibromophenyl)formamide

CAS No.: 6639-54-9

Cat. No.: B14733377

Get Quote

Part 1: Executive Safety Assessment
Chemical Identity: N-(2,6-Dibromophenyl)formamide Synonyms: 2,6-Dibromoformanilide; N-

Formyl-2,6-dibromoaniline Precursor Reference: Derivative of 2,6-Dibromoaniline (CAS 608-

30-0)[1]

Hazard Profile (Structure-Activity Relationship Analysis)
As a halogenated aromatic amide, this compound presents a dual-hazard profile combining the

toxicity of halogenated anilines with the reproductive risks associated with formamides.
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Hazard Class Risk Level Mechanism / Justification

Acute Toxicity Moderate

Potential for

methemoglobinemia (blue

skin/lips) upon metabolism to

aniline derivatives.

Irritation High

Solid dust is a mechanical and

chemical irritant to eyes and

mucous membranes.

Reproductive Toxicity Suspected

The formamide moiety is

structurally related to known

teratogens (e.g., Formamide,

Repr. 1B).

Sensitization Possible

Halogenated aromatics can

induce delayed

hypersensitivity reactions.

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed for Research Scale (<10g) handling. For process scale (>100g),

upgrade to full Tyvek suits and powered air-purifying respirators (PAPR).

Hand Protection Strategy
Protocol: Double-Gloving (Indispensable for Halogenated Organics)

Inner Glove: Nitrile (0.11 mm / 4 mil). Acts as a second skin and sweat barrier.

Outer Glove: High-Performance Nitrile or Neoprene (minimum 0.15 mm / 6 mil).

Change Frequency: Immediately upon splash; every 2 hours during active handling.

Rationale: Halogenated aromatics can permeate standard nitrile. The air gap between two

layers significantly delays breakthrough to the skin.

Respiratory & Eye Protection
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Component Requirement Standard

Primary Barrier Chemical Fume Hood
Face velocity: 0.5 m/s (100

fpm). Sash at working height.

Secondary Barrier N95 / P2 Respirator

Required only if weighing

outside a hood (strongly

discouraged).

Eye Protection Chemical Goggles

Indirect vented (EN 166 / ANSI

Z87.1). Safety glasses are

insufficient for powders.

Part 3: Operational Workflow & Visualization
Workflow Diagram: The "Zero-Exposure" Loop
The following diagram illustrates the critical decision points to maintain containment integrity.
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START: Pre-Work Check

Verify PPE:
Double Nitrile + Goggles + Lab Coat

Fume Hood Check:
Flow > 0.5 m/s?

Weighing Protocol:
Use Anti-Static Gun

Closed Balance Enclosure

Yes

END: Wash Hands

No (Abort)

Transfer/Reaction:
Dissolve immediately to

reduce dust hazard

Disposal:
Solid -> Halogenated Bin

Liquid -> Halogenated Solvent

Decontamination:
Wipe surfaces with
Ethanol/Acetone

Click to download full resolution via product page
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Caption: Operational logic flow ensuring containment from weighing to disposal. Note the

critical "Abort" step if fume hood performance is compromised.

Detailed Handling Protocols
A. Weighing & Transfer (Critical Risk Step)

The Problem: N-(2,6-Dibromophenyl)formamide is a crystalline solid. Static electricity can

cause "fly-away" powder, contaminating the balance and user.

The Solution:

Anti-Static: Use an ionizing gun or anti-static brush on the weighing boat before adding the

chemical.

Draft Shield: Ensure the analytical balance has a functioning draft shield.

Wet Transfer: If possible, tare the solvent flask, add the solid directly, and re-weigh. This

eliminates the "weighing boat transfer" step where spills often occur.

B. Emergency Response: Spills
Do NOT sweep dry powder. This generates an aerosol cloud.

Protocol:

Cover the spill with a paper towel soaked in an inert solvent (e.g., heptane or

water/surfactant mix).

Wipe inward from the periphery to the center.

Place all wipes into a "Solid Hazardous Waste" bag immediately.

Clean the surface with acetone followed by soap and water.

Part 4: Waste Disposal & Deactivation[2]
Classification:Halogenated Organic Waste.[2]

Do NOT mix with strong oxidizers or acids.
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Do NOT dispose of down the drain.

Waste Stream Container Labeling Disposal Method

Solid Waste
"Toxic Solid - Halogenated

Organic"

High-Temperature Incineration

(>1100°C)

Liquid Mother Liquor "Halogenated Solvent Waste" Fuel Blending / Incineration

Contaminated PPE "Hazardous Debris" Incineration

Why Incineration? Halogenated aromatics are chemically stable. Landfilling can lead to

leaching into groundwater. High-temperature incineration ensures complete mineralization to

HBr, CO2, and NOx, which are scrubbed by the facility.

Part 5: References
Omondi, B. et al. (2009). N-(2,6-Dibromophenyl)formamide. Acta Crystallographica

Section C.

Validation: Confirms the existence, solid state, and crystal packing (hydrogen bonding) of

the specific molecule.[3]

PubChem. (n.d.).[4][5][6] 2,6-Dibromoaniline (Precursor Data). National Library of Medicine.

Validation: Provides toxicity baseline for the aniline moiety (methemoglobinemia risk).

ECHA (European Chemicals Agency). (n.d.).[6] Formamide - Substance Information.

Validation: Establishes the reproductive toxicity classification (Repr. 1B) for the formamide

functional group.

Thermo Fisher Scientific. (2021).[7] Nitrile Glove Chemical Resistance Guide.

Validation: General permeation data for halogenated organic solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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